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Compound of Interest

Compound Name: Obestatin(11-23)mouse, rat
Cat. No.: B12382488
Get Quote
\ J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Obestatin(11-23) mouse, rat. The following
procedures are designed to ensure a safe laboratory environment and maintain the integrity of
the product.

Product Information:
¢ Name: Obestatin(11-23) mouse, rat
o Form: Typically supplied as a lyophilized powder.[1]

o Storage: Long-term storage of the lyophilized powder should be at -20°C or -80°C, protected
from light.[2] Reconstituted solutions are less stable and should be stored at 4°C for short-
term use or aliquoted and frozen at -20°C or -80°C to avoid repeated freeze-thaw cycles.[2]

[3114]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Obestatin(11-23) to
minimize exposure and ensure personal safety.[2][3]
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PPE Category Item Specifications and Use
Required for protection against
Eye and Face Protection Safety Goggles dust particles and liquid

splashes.[2][5]

Face Shield

Recommended when there is
a high risk of splashing, such
as during the initial
reconstitution of the lyophilized
powder.[5][6]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are the minimum
requirement.[2][6] Consider
double-gloving for added
protection.[5][6] Change
gloves immediately if

contaminated.[2]

Body Protection

Laboratory Coat

A standard lab coat is required
to protect skin and clothing

from potential splashes.[2][5]

Respiratory Protection

Respirator/Dust Mask

Necessary when weighing and
handling the lyophilized
powder to avoid inhalation of
fine particles.[2][5][6] All
handling of the powder should
be conducted in a chemical
fume hood or biosafety
cabinet.[2][7]

Operational Plan: Handling and Disposal

Adherence to the following step-by-step procedures is essential for safe handling and disposal.

1. Receiving and Storage of Lyophilized Peptide:
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Inspection: Upon receipt, visually inspect the container for any damage or compromised
seals.[6]

Storage: Store the lyophilized peptide at -20°C or -80°C in a tightly sealed, light-protective
container.[2]

Equilibration: Before opening, allow the container to warm to room temperature in a
desiccator to prevent moisture absorption, which can degrade the peptide.[5][6][8]

. Reconstitution of Lyophilized Peptide:

Environment: Conduct the reconstitution in a designated clean area, such as a chemical
fume hood or biosafety cabinet, to prevent inhalation of the powder and to maintain sterility.

[2][7]

Solvent Selection: The choice of solvent depends on the peptide's properties. For many
peptides, high-purity water is a suitable solvent.[3] For Obestatin (rat), a stock solution can
be made by dissolving it in water.[1]

Technique: Add the appropriate solvent to the vial containing the lyophilized peptide.[6] Mix
gently by vortexing or pipetting to ensure the peptide is fully dissolved.

. Handling of Reconstituted Peptide Solution:

Cross-Contamination: Use fresh, sterile equipment (e.qg., pipette tips, tubes) for each
handling step to avoid cross-contamination.[2]

Labeling: Clearly label all containers with the peptide name, concentration, and date of
preparation.[3]

Storage of Solution: For short-term storage, keep the solution at 4°C.[3] For longer-term
storage, it is recommended to create single-use aliquots and store them at -20°C or -80°C to
minimize degradation from repeated freeze-thaw cycles.[2][3][4]

. Disposal Plan:
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Due to the potential biological activity and unknown hazards of synthetic peptides,
Obestatin(11-23) and all contaminated materials should be treated as hazardous waste.[7]

» Waste Segregation: Collect all materials that have come into contact with the peptide in a
designated, clearly labeled hazardous waste container.[2][7] This includes:

[e]

Empty vials

o

Contaminated PPE (gloves, etc.)

[¢]

Pipette tips and other consumables

[¢]

Aqueous waste containing the peptide

o Disposal Method: Do not dispose of the peptide or contaminated materials in the regular
trash or down the drain.[2][3] Follow your institution's and local environmental regulations for
the disposal of chemical waste.[2] One recommended method is to dissolve the material in a
combustible solvent and burn it in a chemical incinerator.[5]

Experimental Protocols

While a specific safety data sheet for Obestatin(11-23) was not located, the following general
emergency procedures for handling synthetic peptides should be followed.

Emergency Procedures:

o Spill: In case of a spill, absorb the material with a spill kit, place it in a closed container for
disposal, ventilate the area, and wash the spill site thoroughly.[9]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[2] Seek medical attention if irritation persists.[5][9]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes using an
eyewash station.[2] Seek immediate medical attention.[5][9]

 Inhalation: Move the person to fresh air.[5][9] If breathing is difficult, seek medical attention.

[9]
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 Ingestion: Rinse the mouth with water and seek immediate medical attention.[5][9]

Visual Workflow for Handling and Disposal

4 Preparation and Reconstitution )

Start: Receive Peptide

\

Inspect Container

A/

¢

quilibrate to Room Tem

in Desiccator

)

A/

Don Appropriate PPE

GGIoves, Goggles, Lab Coat, RespiratorD

A

i

Work in Fume Hood

A

Il

[ Reconstitute with

Appropriate Solvent

Y
Aliquot for Storage
J
Storage
Y

Store Aliquots
at -20°C/-80°C

u)

Store Lyophilized Peptide
at -20°C/-80°C

Experimentation

Use in Experiment

4 Disgosal )
O
)
v
=)
© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hsp70_derived_octapeptide.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_SH_Tripeptide_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Obestatin(11-23).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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